Cas no 1355173-98-6 (5-(chloromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 5-(chloromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1355173-98-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD21087202
• CID: 4592836
• PubChem ID: 102544497
• Update Time: 2025-11-02

5-(chloromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-ChloroMethyl-2-Methoxy-3-Methyl-pyridine
• Pyridine, 5-(chloromethyl)-2-methoxy-3-methyl-
• 5-(chloromethyl)-2-methoxy-3-methylpyridine

• MDL： MFCD21087202
• Inchi： 1S/C8H10ClNO/c1-6-3-7(4-9)5-10-8(6)11-2/h3,5H,4H2,1-2H3
• InChI Key： LHLAVLWZZLITIM-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(CCl)C=C1C

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(chloromethyl)-2-methoxy-3-methylpyridine

5-(Chloromethyl)-2-methoxy-3-methylpyridine (CAS 1355173-98-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-(chloromethyl)-2-methoxy-3-methylpyridine (CAS 1355173-98-6) has emerged as a crucial intermediate with wide-ranging applications. This heterocyclic compound, featuring a chloromethyl group at the 5-position and a methoxy group at the 2-position of the pyridine ring, offers unique reactivity that makes it valuable for pharmaceutical synthesis, material science, and agrochemical development.

The molecular structure of 5-(chloromethyl)-2-methoxy-3-methylpyridine combines several functional groups that contribute to its synthetic utility. The chloromethyl moiety serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the methoxy group provides both electronic effects and potential for further functionalization. The methyl group at the 3-position adds steric considerations that can influence reaction outcomes, making this compound particularly interesting for structure-activity relationship studies.

Recent trends in medicinal chemistry have highlighted the importance of pyridine-based compounds, with 5-(chloromethyl)-2-methoxy-3-methylpyridine serving as a key precursor for numerous bioactive molecules. Researchers are particularly interested in its potential for creating novel kinase inhibitors, given the prevalence of pyridine scaffolds in this important class of therapeutic agents. The compound's versatility also extends to the development of fluorescent markers and organic electronic materials, where its conjugated system and modifiable functional groups offer exciting possibilities.

Synthetic approaches to 5-(chloromethyl)-2-methoxy-3-methylpyridine typically involve the chlorination of corresponding hydroxymethyl precursors or selective functionalization of pyridine derivatives. Recent advances in green chemistry have prompted investigations into more sustainable preparation methods, addressing growing concerns about environmental impact in chemical manufacturing. The stability of this compound under various conditions makes it particularly valuable for industrial applications, though proper storage away from moisture and strong bases is recommended to maintain its integrity.

The pharmaceutical industry has shown increasing interest in 5-(chloromethyl)-2-methoxy-3-methylpyridine as a building block for drug discovery. Its structural features appear in several investigational compounds targeting neurological disorders and inflammatory conditions. The electron-rich pyridine ring system, combined with the reactive chloromethyl group, allows for efficient construction of complex molecular architectures through various coupling reactions and cyclizations.

In material science, researchers are exploring applications of 5-(chloromethyl)-2-methoxy-3-methylpyridine derivatives in organic semiconductors and light-emitting materials. The compound's ability to form stable complexes with various metals has also sparked interest in catalysis research. These diverse applications contribute to the growing market demand for high-purity 1355173-98-6, with manufacturers continually improving synthesis protocols to meet quality standards.

Analytical characterization of 5-(chloromethyl)-2-methoxy-3-methylpyridine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC. The distinct chemical shifts of the pyridine protons and the chloromethyl group provide clear signatures in 1H NMR spectra, facilitating quality control in production. Recent publications have detailed optimized analytical methods that ensure accurate quantification of this important intermediate.

Safety considerations for handling 5-(chloromethyl)-2-methoxy-3-methylpyridine follow standard laboratory practices for reactive organic compounds. While not classified as highly hazardous, appropriate personal protective equipment is recommended due to the potential for skin and eye irritation. The compound's stability profile and manageable reactivity contribute to its widespread use in research and development settings.

Looking forward, the applications of 5-(chloromethyl)-2-methoxy-3-methylpyridine are expected to expand as synthetic methodologies advance. Current research directions include its incorporation into metal-organic frameworks (MOFs) and exploration in click chemistry applications. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing contemporary challenges in synthetic chemistry and materials design.

For researchers seeking alternatives or derivatives, structurally related compounds such as 2-methoxy-5-methylpyridine or 3-chloromethylpyridine may offer complementary reactivity profiles. However, the specific substitution pattern of 5-(chloromethyl)-2-methoxy-3-methylpyridine (CAS 1355173-98-6) provides distinct advantages that continue to make it a preferred choice in many synthetic applications across multiple disciplines of chemical research.